Cas no 1224055-17-7 (6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one)

6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidinone core with bromo, methyl, and methylthio functional groups. This structure offers versatility in medicinal chemistry and organic synthesis, serving as a key intermediate for developing pharmacologically active molecules. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methylthio group contributes to potential bioactivity. Its rigid fused-ring system provides stability, making it suitable for applications in drug discovery, particularly in kinase inhibitor research. The compound’s well-defined synthetic pathway ensures reproducibility, supporting its use in high-value pharmaceutical and agrochemical development.
6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one structure
1224055-17-7 structure
Product Name:6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one
CAS No:1224055-17-7
MF:C9H8BrN3OS
MW:286.148319244385
MDL:MFCD18632641
CID:1216982
PubChem ID:59258909
Update Time:2025-07-10

6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-4-methyl-2-methylsulfanyl-8H-pyrido[2,3-d]pyrimidin-7-one
    • 1H-Indazole,6-bromo-4-methyl-
    • CTK5G0748
    • 6-bromo-4-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidin-7(8H)-one
    • AK139889
    • RP04777
    • OR40121
    • SureCN1709837
    • AG-H-57715
    • 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
    • 1224055-17-7
    • SCHEMBL1983403
    • 6-bromo-4-methyl-2-(methylsulfanyl)-7h,8h-pyrido[2,3-d]pyrimidin-7-one
    • QHEMIXLWNUKUTQ-UHFFFAOYSA-N
    • 6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one
    • MDL: MFCD18632641
    • Inchi: 1S/C9H8BrN3OS/c1-4-5-3-6(10)8(14)12-7(5)13-9(11-4)15-2/h3H,1-2H3,(H,11,12,13,14)
    • InChI Key: QHEMIXLWNUKUTQ-UHFFFAOYSA-N
    • SMILES: BrC1C(NC2C(C=1)=C(C)N=C(N=2)SC)=O

Computed Properties

  • Exact Mass: 284.95715g/mol
  • Monoisotopic Mass: 284.95715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 80.2Ų

6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
144577-1g
6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one, 95%
1224055-17-7 95%
1g
$866.00 2023-09-07
Matrix Scientific
144577-5g
6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one, 95%
1224055-17-7 95%
5g
$2598.00 2023-09-07
TRC
B121190-250mg
6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
1224055-17-7
250mg
$ 805.00 2022-06-07
TRC
B121190-500mg
6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
1224055-17-7
500mg
$ 1340.00 2022-06-07

Additional information on 6-Bromo-4-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one

Recent Advances in the Study of 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS: 1224055-17-7)

The compound 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS: 1224055-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors. Recent studies have explored its utility in targeting various disease pathways, including cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel pyridopyrimidine derivatives. Researchers demonstrated that the bromo and methylthio substituents at the 6- and 2-positions, respectively, are critical for modulating the compound's reactivity and binding affinity to kinase domains. The study utilized computational docking and molecular dynamics simulations to predict interactions with target proteins, followed by in vitro validation using enzyme inhibition assays.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where the compound was employed as a precursor for the development of selective JAK2 inhibitors. The research team optimized the synthetic pathway to achieve a high yield of the target molecule, which exhibited promising activity in preclinical models of myeloproliferative neoplasms. The study emphasized the importance of the methylthio group in enhancing metabolic stability and selectivity.

In addition to its applications in kinase inhibitor development, 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one has been investigated for its potential in photodynamic therapy (PDT). A recent ACS Chemical Biology publication described its use as a photosensitizer precursor, where the bromo substituent facilitated post-functionalization with targeting moieties. The resulting conjugates demonstrated efficient singlet oxygen generation upon light irradiation, suggesting utility in targeted cancer therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of derivatives based on this scaffold. A 2023 review in Organic Process Research & Development discussed optimization strategies for the bromination and methylation steps, which are often associated with low yields and impurity formation. The authors proposed alternative reagents and catalytic systems to address these limitations.

Looking ahead, the versatility of 6-Bromo-4-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one positions it as a valuable building block for drug discovery. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, leveraging its reactive handles for further diversification. The compound's unique structural features continue to inspire innovation in medicinal chemistry design.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.